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Compound of Interest

Compound Name: 5-(Bromomethyl)undecane

Cat. No.: B151729 Get Quote

This guide provides essential, step-by-step procedures for the safe handling and disposal of 5-
(Bromomethyl)undecane (CAS No. 85531-02-8), a halogenated hydrocarbon used in

synthetic chemistry. Adherence to these protocols is critical for ensuring laboratory safety,

protecting environmental integrity, and maintaining regulatory compliance. The causality behind

each recommendation is explained to empower researchers with the knowledge to manage

chemical waste streams effectively.

Hazard Profile and Chemical Characteristics
5-(Bromomethyl)undecane is a combustible liquid that is classified as a skin and eye irritant.

[1][2] As a brominated aliphatic hydrocarbon, its primary hazards and disposal pathway are

dictated by its halogen content and its incompatibility with certain chemical classes.

Understanding these properties is the foundation of its safe management.
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Property Data Source(s)

CAS Number 85531-02-8 [3][4]

Molecular Formula C₁₂H₂₅Br [3][4][5]

Appearance Colorless to light yellow liquid

GHS Hazard Statements

H227: Combustible liquidH315:

Causes skin irritationH319:

Causes serious eye irritation

[1][2]

Chemical Class Halogenated Hydrocarbon [6]

Incompatibilities Strong oxidizing agents [7]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is necessary to mitigate the risks of skin/eye irritation and

potential exposure to vapors. The selection of equipment depends on the scale of the

operation.
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Scenario Eyes/Face Hands Body Respiratory

Routine

Handling(<100

mL in ventilated

area)

ANSI Z87.1-

compliant safety

glasses with side

shields

Chemical-

resistant gloves

(Nitrile,

Neoprene)[8][9]

Standard flame-

resistant lab coat

Not typically

required if

handled in a

certified chemical

fume hood

Large Volume

Transfers(>100

mL)

Chemical splash

goggles and a

full-face

shield[10]

Double-gloving

with chemical-

resistant gloves

(e.g., Nitrile

inner, Butyl

outer)

Chemical-

resistant apron

over a lab coat[8]

[10]

Recommended

to work within a

chemical fume

hood[11]

Spill Cleanup

Chemical splash

goggles and a

full-face shield

Heavy-duty

chemical-

resistant gloves

(e.g., Butyl or

Viton®)

Chemical-

resistant

coveralls or

suit[10]

Air-purifying

respirator with

organic vapor

cartridges may

be necessary

depending on

spill size and

ventilation[12]

Causality: The requirement for enhanced eye and body protection during large-volume

transfers or spills is due to the increased risk of splashes.[10] The use of specific glove

materials is determined by their breakthrough time and compatibility with halogenated

hydrocarbons.

Spill Management Protocol
Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination. The procedure varies based on the spill's magnitude.

Spill Response Decision Workflow
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Spill of 5-(Bromomethyl)undecane Detected

Alert Personnel in Immediate Area

Assess Spill Size & Location

Small Spill (<100 mL)
Contained in Fume Hood

Small & Contained

Large Spill (>100 mL)
or Outside Containment

Large or Uncontained

Don Appropriate PPE
(Spill Level) Evacuate Area Immediately

Contain Spill with Inert Absorbent
(Vermiculite, Sand, Spill Pads)

Collect Absorbed Material
Use Non-Sparking Tools

Package in a Labeled,
Sealable Hazardous Waste Container

Decontaminate Area
with Soap and Water

Dispose of Waste via EHS

Call Emergency Services & EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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